Cas no 68332-40-1 (3-methoxy-2-methyl-1H-Pyrrole)

3-methoxy-2-methyl-1H-Pyrrole structure
3-methoxy-2-methyl-1H-Pyrrole structure
Product Name:3-methoxy-2-methyl-1H-Pyrrole
CAS No:68332-40-1
MF:C6H9NO
MW:111.141761541367
CID:1115984
PubChem ID:12505483
Update Time:2025-04-20

3-methoxy-2-methyl-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-2-methyl-1H-Pyrrole
    • 68332-40-1
    • SCHEMBL7514874
    • DTXSID20500693
    • AKOS006356379
    • Inchi: 1S/C6H9NO/c1-5-6(8-2)3-4-7-5/h3-4,7H,1-2H3
    • InChI Key: IORAGROCNIRARH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CNC=1C

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 25Ų
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd